Cas no 2023176-94-3 (tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate
• CAS No: 2023176-94-3
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• CID: 5936857
• PubChem ID: 165798684
• Update Time: 2025-06-08

tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate
• tert-butyl N-[2-amino-3-(4-bromophenyl)propyl]carbamate
• EN300-1878707
• 2023176-94-3

• Inchi： 1S/C14H21BrN2O2/c1-14(2,3)19-13(18)17-9-12(16)8-10-4-6-11(15)7-5-10/h4-7,12H,8-9,16H2,1-3H3,(H,17,18)
• InChI Key： PKBBOVVKEMCFKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 328.07864g/mol
• Monoisotopic Mass: 328.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate (CAS No. 2023176-94-3)

The compound tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate (CAS No. 2023176-94-3) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a 4-bromophenyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the design of kinase inhibitors and GPCR-targeted therapies.

In recent years, the demand for tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate has surged, driven by advancements in structure-activity relationship (SAR) studies and the growing interest in small-molecule therapeutics. The compound's brominated aromatic ring provides a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and personalized drug design, where modular building blocks like this are highly sought after.

From a synthetic chemistry perspective, CAS No. 2023176-94-3 exemplifies the importance of protecting group strategies in multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group shields the amine functionality, allowing selective reactions at other sites of the molecule. This feature is particularly valuable in peptide mimetics and heterocyclic compound synthesis, where chemoselectivity is critical. Laboratories often inquire about the optimal conditions for Boc deprotection in this context, reflecting its practical significance.

The 4-bromophenyl moiety in tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate also contributes to its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are fundamental to modern medicinal chemistry, enabling the rapid assembly of complex architectures. As the pharmaceutical industry increasingly focuses on fragment-based drug discovery, compounds like this serve as essential scaffolds for library generation.

Quality control and analytical characterization of CAS No. 2023176-94-3 are frequent topics in scientific discussions. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely employed to verify the identity and purity of this compound. These analyses are crucial given the compound's role in high-throughput screening campaigns, where impurity profiles can significantly impact biological assay results.

Environmental and regulatory considerations surrounding brominated compounds have also prompted investigations into greener synthetic routes for tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate. Researchers are exploring catalytic bromination methods and solvent-free conditions to improve the sustainability profile of such intermediates. This aligns with broader industry shifts toward green chemistry principles and process intensification.

In the context of intellectual property, CAS No. 2023176-94-3 appears in numerous patents related to central nervous system (CNS) drugs and anti-inflammatory agents. Its structural features are frequently cited in claims describing novel pharmacophores, underscoring its importance in proprietary research. Patent analysts often track derivatives of this core structure to identify emerging trends in drug candidate optimization.

The stability and storage conditions of tert-butyl N-2-amino-3-(4-bromophenyl)propylcarbamate are another area of practical concern. Proper handling under inert atmosphere and storage at low temperatures are generally recommended to preserve the integrity of both the Boc group and the bromoarene functionality. These protocols are particularly relevant for contract research organizations (CROs) that handle diverse compound libraries.

Looking ahead, the continued relevance of CAS No. 2023176-94-3 appears assured given its dual role as a synthetic intermediate and a structural motif in bioactive compounds. As computational methods like AI-assisted molecular design gain traction, the demand for well-characterized building blocks such as this will likely grow further. The compound exemplifies how classical organic chemistry principles intersect with cutting-edge drug discovery technologies in modern research landscapes.